Cas no 62419-33-4 (2-Naphthalenecarboxylic acid, 5-formyl-6-hydroxy-, methyl ester)

• Product Name: 2-Naphthalenecarboxylic acid, 5-formyl-6-hydroxy-, methyl ester
• CAS No: 62419-33-4
• MF: C₁₃H₁₀O₄
• MW: 230.216104030609
• CID: 445481
• PubChem ID: 13396988
• Update Time: 2025-04-19

2-Naphthalenecarboxylic acid, 5-formyl-6-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 5-formyl-6-hydroxy-, methyl ester
• methyl 5-formyl-6-hydroxynaphthalene-2-carboxylate
• SCHEMBL11519347
• 62419-33-4
• DTXSID20539281

• Inchi： 1S/C13H10O4/c1-17-13(16)9-2-4-10-8(6-9)3-5-12(15)11(10)7-14/h2-7,15H,1H3
• InChI Key： UJDHUNQKAQSMKM-UHFFFAOYSA-N
• SMILES： OC1=CC=C2C=C(C(=O)OC)C=CC2=C1C=O

Computed Properties

• Exact Mass: 230.0579
• Monoisotopic Mass: 230.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6